Cas no 1797208-25-3 (N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide
• CAS No: 1797208-25-3
• MF: C₁₂H₁₀FN₃O₃
• MW: 263.224505901337
• CID: 5674192
• PubChem ID: 47462353
• Update Time: 2025-09-17

N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679953
• N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide
• 1797208-25-3
• AKOS034684568
• Z908235226

• Inchi： 1S/C12H10FN3O3/c13-11-7-9(16(18)19)3-4-10(11)12(17)15(6-5-14)8-1-2-8/h3-4,7-8H,1-2,6H2
• InChI Key： VZAJZKATQWJIMD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(N(CC#N)C1CC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.07061935g/mol
• Monoisotopic Mass: 263.07061935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.9Ų

Additional information on N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide

Professional Introduction to N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide (CAS No. 1797208-25-3)

N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide, with the CAS number 1797208-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide incorporates several key functional groups, including a cyano group, a cyclopropyl moiety, a fluoro substituent, and a nitro group. These features contribute to its distinct chemical reactivity and potential biological activity. The presence of the cyano group, for instance, can influence the compound's electronic properties and its interaction with biological targets, while the cyclopropyl ring introduces steric hindrance that can affect binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro and nitro substituents due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the nitro group can serve as a handle for further chemical modification or bioisosteric replacement. The combination of these functional groups in N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide makes it a promising candidate for exploring new therapeutic avenues.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural-activity relationships (SAR) of complex molecules like N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide. By systematically modifying various parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This approach has been instrumental in the development of several successful drugs over the past decade.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Studies have indicated that molecules with similar structural motifs can interact with specific enzymes and receptors involved in inflammation pathways. The cyano and nitro groups, in particular, have been shown to influence the redox state of target proteins, potentially leading to novel therapeutic effects. Additionally, the cyclopropyl ring can enhance binding affinity by introducing steric constraints that improve receptor interactions.

The synthesis of N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide presents several challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal catalysis and flow chemistry have enabled researchers to access previously inaccessible molecular architectures more efficiently than ever before.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-2-fluoro-4-nitrobenzamide (CAS No. 1797208-25-3) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable tool for exploring new therapeutic strategies. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.